4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(4-ethylphenyl)-1-propan-2-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C17H21N3O/c1-4-12-5-7-13(8-6-12)14-9-16(21)19-17-15(14)10-18-20(17)11(2)3/h5-8,10-11,14H,4,9H2,1-3H3,(H,19,21)
• InChI Key: LIMDZPKGIRDEMN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2CC(=O)NC3=C2C=NN3C(C)C
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a chemical compound that belongs to the pyrazolopyridine family. It has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is not fully understood. However, it has been proposed to act through the modulation of various signaling pathways, including the MAPK/ERK, PI3K/Akt, and NF-κB pathways. It has also been reported to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and alleviate pain. It has also been reported to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is its relatively simple synthesis method. It also exhibits good solubility in various solvents, making it suitable for use in various assays. However, its limited stability and potential toxicity at high concentrations may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its efficacy and safety in preclinical and clinical studies. Additionally, its potential as a treatment for other diseases, such as diabetes and cardiovascular diseases, could also be explored.
In conclusion, this compound is a chemical compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one has been reported in various studies. One of the commonly used methods involves the reaction of 4-ethylbenzaldehyde and isopropylamine in the presence of acetic acid to form the corresponding Schiff base. The Schiff base is then reacted with 4,5,7-trihydroxy-6-(hydroxymethyl)pyrazolo[3,4-b]pyridine in the presence of sodium acetate to yield the desired compound.

Scientific Research Applications

The potential therapeutic applications of 4-(4-ethylphenyl)-1-isopropyl-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one have been explored in various studies. It has been reported to possess antitumor, anti-inflammatory, and analgesic properties. It has also shown potential as a treatment for Alzheimer's disease and Parkinson's disease.